Cas no 122817-36-1 (Titanium(1+), bis(h5-2,4-cyclopentadien-1-yl)[2-(methylamino)benzenethiolato-N,S]-,iodide (9CI))

• Product Name: Titanium(1+), bis(h5-2,4-cyclopentadien-1-yl)[2-(methylamino)benzenethiolato-N,S]-,iodide (9CI)
• CAS No: 122817-36-1
• MF: C₁₇H₁₇INSTi
• MW: 442.160055875778
• CID: 200522
• PubChem ID: 452160
• Update Time: 2025-04-19

Titanium(1+), bis(h5-2,4-cyclopentadien-1-yl)[2-(methylamino)benzenethiolato-N,S]-,iodide (9CI) Chemical and Physical Properties

Names and Identifiers

• Titanium(1+), bis(h5-2,4-cyclopentadien-1-yl)[2-(methylamino)benzenethiolato-N,S]-,iodide (9CI)
• cyclopenta-1,3-diene,2-methylazanidylbenzenethiolate,titanium,iodide
• Titanium(1+), bis(h5-2,4-cyclopentadien-1-yl)[2-(methylamino)benzenethiolato-N,S]-, iodide
• Titanium(1+), bis(h5-2,4-cyclopentadien-1-yl)(2-(methylamino)benzenethiolato-N,S)-, iodide
• 122817-36-1
• Bis(.beta.^5-2,4-cyclopentadiene-1-yl)-1,2-bis(methylaminothio)phenyl iodide
• Bis(beta^5-2,4-cyclopentadiene-1-yl)-1,2-bis(methylaminothio)phenyl iodide
• 8,8-di(cyclopenta-2,4-dien-1-yl)-9-methyl-[?]bicyclo[4.3.0]nona-1,3,5-triene hydroiodide
• Titanocene(o-CH3NHSPh)I

• Inchi： 1S/C7H8NS.2C5H5.HI.Ti/c1-8-6-4-2-3-5-7(6)9;2*1-2-4-5-3-1;;/h2-5,9H,1H3;2*1-5H;1H;/q3*-1;;/p-2
• InChI Key： JQFLNLZWNDXENE-UHFFFAOYSA-L
• SMILES： [I-].[Ti].[S-]C1C=CC=CC=1[N-]C.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

• Exact Mass: 422.8318
• Monoisotopic Mass: 441.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Boiling Point: 244.9°Cat760mmHg
• Flash Point: 101.9°C
• PSA: 14.1
• LogP: 1.86480